Cas no 1511577-23-3 (2-(4-sulfamoylphenyl)ethanethioamide)

2-(4-Sulfamoylphenyl)ethanethioamide is a sulfur-containing organic compound featuring a sulfamoylphenyl group linked to an ethanethioamide moiety. This structure confers potential reactivity as a thioamide, making it useful in synthetic chemistry applications, particularly in the development of pharmacologically active molecules or as an intermediate in heterocyclic synthesis. The sulfamoyl group enhances solubility and may contribute to biological activity, while the thioamide functionality offers versatility in metal coordination or further derivatization. Its well-defined molecular architecture ensures consistency in reactions, making it a reliable choice for research in medicinal chemistry and material science. Proper handling is advised due to potential sensitivity to moisture or oxidation.
2-(4-sulfamoylphenyl)ethanethioamide structure
1511577-23-3 structure
Product Name:2-(4-sulfamoylphenyl)ethanethioamide
CAS No:1511577-23-3
MF:C8H10N2O2S2
MW:230.307199001312
MDL:MFCD21821118
CID:5244081
PubChem ID:79186367
Update Time:2026-03-08

2-(4-sulfamoylphenyl)ethanethioamide Chemical and Physical Properties

Names and Identifiers

    • Benzeneethanethioamide, 4-(aminosulfonyl)-
    • 2-(4-Sulfamoylphenyl)ethanethioamide
    • 2-(4-sulfamoylphenyl)ethanethioamide
    • MDL: MFCD21821118
    • Inchi: 1S/C8H10N2O2S2/c9-8(13)5-6-1-3-7(4-2-6)14(10,11)12/h1-4H,5H2,(H2,9,13)(H2,10,11,12)
    • InChI Key: WZMKFMWYFPQLIK-UHFFFAOYSA-N
    • SMILES: C1(CC(N)=S)=CC=C(S(N)(=O)=O)C=C1

2-(4-sulfamoylphenyl)ethanethioamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A1086634-1g
2-(4-Sulfamoylphenyl)ethanethioamide
1511577-23-3 95%
1g
$698.0 2024-04-23
Enamine
EN300-278861-0.05g
2-(4-sulfamoylphenyl)ethanethioamide
1511577-23-3
0.05g
$528.0 2023-09-09
Enamine
EN300-278861-0.1g
2-(4-sulfamoylphenyl)ethanethioamide
1511577-23-3
0.1g
$553.0 2023-09-09
Enamine
EN300-278861-0.25g
2-(4-sulfamoylphenyl)ethanethioamide
1511577-23-3
0.25g
$579.0 2023-09-09
Enamine
EN300-278861-0.5g
2-(4-sulfamoylphenyl)ethanethioamide
1511577-23-3
0.5g
$603.0 2023-09-09
Enamine
EN300-278861-1.0g
2-(4-sulfamoylphenyl)ethanethioamide
1511577-23-3
1g
$0.0 2023-06-06
Enamine
EN300-278861-2.5g
2-(4-sulfamoylphenyl)ethanethioamide
1511577-23-3
2.5g
$1230.0 2023-09-09
Enamine
EN300-278861-5.0g
2-(4-sulfamoylphenyl)ethanethioamide
1511577-23-3
5.0g
$2816.0 2023-03-01
Enamine
EN300-278861-10.0g
2-(4-sulfamoylphenyl)ethanethioamide
1511577-23-3
10.0g
$4176.0 2023-03-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1426478-50mg
2-(4-Sulfamoylphenyl)ethanethioamide
1511577-23-3 95%
50mg
¥22032 2023-03-01

Additional information on 2-(4-sulfamoylphenyl)ethanethioamide

Recent Advances in the Study of 2-(4-sulfamoylphenyl)ethanethioamide (CAS: 1511577-23-3)

The compound 2-(4-sulfamoylphenyl)ethanethioamide (CAS: 1511577-23-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications. The information presented herein is based on a comprehensive review of recent peer-reviewed publications, patent filings, and industry reports.

Recent studies have highlighted the unique chemical properties of 2-(4-sulfamoylphenyl)ethanethioamide, which make it a promising candidate for drug development. The compound's sulfamoyl and thioamide functional groups contribute to its ability to interact with various biological targets, including enzymes and receptors involved in inflammatory and metabolic pathways. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to characterize its structure and confirm its purity, ensuring reliable data for subsequent biological evaluations.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key biological pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that 2-(4-sulfamoylphenyl)ethanethioamide exhibits potent inhibitory activity against carbonic anhydrase isoforms, which are implicated in conditions such as glaucoma and epilepsy. Additionally, preliminary data suggest that the compound may have anti-inflammatory properties, as evidenced by its ability to reduce cytokine production in macrophage cell lines. These findings underscore its potential as a multi-target therapeutic agent.

The synthesis of 2-(4-sulfamoylphenyl)ethanethioamide has also been optimized in recent years, with researchers developing more efficient and scalable routes. A 2022 patent application detailed a novel synthetic pathway that reduces the number of steps and improves yield, making the compound more accessible for large-scale production. This advancement is particularly significant for pharmaceutical companies interested in further developing this molecule for clinical use.

Despite these promising results, challenges remain in the development of 2-(4-sulfamoylphenyl)ethanethioamide as a therapeutic agent. Pharmacokinetic studies indicate that the compound has moderate bioavailability, which may necessitate formulation improvements or structural modifications. Furthermore, its safety profile and potential off-target effects require further investigation in advanced preclinical models. Ongoing research aims to address these gaps, with several academic and industrial groups actively exploring its applications.

In conclusion, 2-(4-sulfamoylphenyl)ethanethioamide (CAS: 1511577-23-3) represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and promising biological activities position it as a potential candidate for treating a range of diseases. Continued investigation into its mechanisms of action, optimization of its pharmacokinetic properties, and evaluation of its clinical potential will be critical in determining its future in medicine. This briefing serves as a snapshot of the current state of research and highlights the need for interdisciplinary collaboration to fully realize the compound's therapeutic promise.

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd